Cas no 691856-87-8 (Ethyl 2-(4-fluorophenyl)-5-isopropoxybenzofuran-3-carboxylate)

• Product Name: Ethyl 2-(4-fluorophenyl)-5-isopropoxybenzofuran-3-carboxylate
• CAS No: 691856-87-8
• MF: C₂₀H₁₉FO₄
• MW: 342.360869646072
• MDL: MFCD12761218
• CID: 1733458
• PubChem ID: 45789197
• Update Time: 2025-04-21

Ethyl 2-(4-fluorophenyl)-5-isopropoxybenzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-fluorophenyl)-5-propan-2-yloxy-1-benzofuran-3-carboxylate
• KB-70459
• 3-Benzofurancarboxylic acid, 2-(4-fluorophenyl)-5-(1-methylethoxy)-, ethyl ester
• BEN257
• SureCN3539261
• ETHYL 2-(4-FLUOROPHENYL)-5-ISOPROPOXYBENZOFURAN-3-CARBOXYLATE
• ethyl 2-(4-fluorophenyl)-5-isopropoxy-1-benzofuran-3-carboxylate
• C20H19FO4
• 3632AH
• Ethyl 2-(4-fluorophenyl)-5-[(propan-2-yl)oxy]-1-benzofuran-3-carboxylate
• 3-benzo[b]furancarboxylic acid,2-(4-fluorophenyl)-5-(1-methylethoxy)-,ethyl ester
• 3-Benzofurancarboxylic acid,2-(4-fluorophenyl)-5-(1-methylethoxy)-,ethyl ester
• 691856-87-8
• CS-13950
• DTXSID60671856
• AKOS015940380
• CS-M1523
• DB-400979
• ETHYL2-(4-FLUOROPHENYL)-5-ISOPROPOXYBENZOFURAN-3-CARBOXYLATE
• SCHEMBL3539261
• Ethyl 2-(4-fluorophenyl)-5-isopropoxybenzofuran-3-carboxylate

• MDL： MFCD12761218
• Inchi： 1S/C20H19FO4/c1-4-23-20(22)18-16-11-15(24-12(2)3)9-10-17(16)25-19(18)13-5-7-14(21)8-6-13/h5-12H,4H2,1-3H3
• InChI Key： GABVJHBTVTZBOQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C(=O)OCC)C2C=C(C=CC=2O1)OC(C)C

Computed Properties

• Exact Mass: 342.12673725g/mol
• Monoisotopic Mass: 342.12673725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.7
• XLogP3: 5.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 464.7±45.0 °C at 760 mmHg
• Flash Point: 234.9±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Ethyl 2-(4-fluorophenyl)-5-isopropoxybenzofuran-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)